![molecular formula C20H21N3O3 B2798385 N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-benzyloxamide CAS No. 898439-44-6](/img/structure/B2798385.png)
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-benzyloxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-benzyloxamide, also known as QNZ, is a small molecule inhibitor that has shown potential in the treatment of various diseases. QNZ has been found to have anti-inflammatory, anti-tumor, and immunomodulatory effects. In
Scientific Research Applications
Antimicrobial and Antitubercular Activities
A study highlighted the synthesis of novel carboxamide derivatives of 2-quinolones, which exhibited promising antibacterial, antifungal, and antitubercular activities. These compounds were synthesized through a reaction involving 3-acetyl-1-amino-quinolin-2-one and showed significant activity against various pathogens (Kumar, Fernandes, & Kumar, 2014).
Molecular Dynamic Simulation Studies
Research on N-(1-benzylpiperidin-4-yl) quinoline-4-carboxamide derivatives, designed as potential acetylcholinesterase inhibitors, involved synthesis, characterization, and molecular dynamic simulation studies. These compounds, particularly characterized for their interactions with acetylcholinesterase, provide insights into designing inhibitors for enzyme-related diseases (Pashaei et al., 2021).
Anticancer Activities
A novel series of pyrazoline incorporated 2-quinolones were synthesized and evaluated for their antioxidant and in vitro cytotoxic activities against Ehrlich Ascites Carcinoma cells. This study contributes to the exploration of quinolone derivatives as potential anticancer agents (Kumar, Fernandes, & Kumar, 2016).
Synthesis and Reactivity
The synthesis and reactivity of 2-(thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline were explored, leading to the formation of compounds that underwent electrophilic substitution reactions. This research provides valuable knowledge on the chemical behavior and potential applications of such quinoline derivatives (Aleksandrov, Zablotskii, & El’chaninov, 2020).
Antibacterial Activity
Novel pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides were synthesized and showed significant in vitro antibacterial activity against several bacterial strains. This study exemplifies the potential of quinoline derivatives in developing new antibacterial agents (Largani et al., 2017).
properties
IUPAC Name |
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-benzyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3/c1-14(24)23-11-5-8-16-9-10-17(12-18(16)23)22-20(26)19(25)21-13-15-6-3-2-4-7-15/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,21,25)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBTZZUPJWWKNBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.